4-[4-(Benzenesulfonyl)-2-(4-ethoxyphenyl)-1,3-oxazol-5-yl]morpholine

• IUPAC Name: 4-[4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-1,3-oxazol-5-yl]morpholine
• InChI: InChI=1S/C21H22N2O5S/c1-2-27-17-10-8-16(9-11-17)19-22-20(21(28-19)23-12-14-26-15-13-23)29(24,25)18-6-4-3-5-7-18/h3-11H,2,12-15H2,1H3
• InChI Key: XZEDXNSKZZMSDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(O2)N3CCOCC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol
• CAS No.: 823829-06-7

Description

4-[4-(Benzenesulfonyl)-2-(4-ethoxyphenyl)-1,3-oxazol-5-yl]morpholine is a useful research compound. Its molecular formula is C21H22N2O5S and its molecular weight is 414.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Some new 1,2,4-Triazole derivatives, including compounds related to 4-[4-(Benzenesulfonyl)-2-(4-ethoxyphenyl)-1,3-oxazol-5-yl]morpholine, have been synthesized and assessed for their antimicrobial activities. These compounds were found to possess moderate to good antimicrobial activities against various test microorganisms, showcasing the potential of these compounds in antimicrobial research (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Anticancer Potential

A derivative closely related to this compound was synthesized and evaluated for anti-breast cancer activity. The compound exhibited better anticancer activity against MCF7 breast cancer cells than the standard drug, 4-hydroxytamoxifen, suggesting potential for further development as an anti-breast cancer agent (Kumar, Barnwal, Singh, 2021).

Antibacterial and Antioxidant Properties

A study on the synthesis and characterization of certain 4-{2-[5-(4-fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine derivatives revealed remarkable anti-tuberculosis activity and superior anti-microbial properties. These findings indicate the compound's usefulness in developing new treatments for infectious diseases (S.V, Bhat, K, S.K., 2019).

Antidiabetic and Antioxidant Evaluation

Derivatives related to this compound have been synthesized and their in vitro antioxidant and antibacterial activities assessed. Notably, compounds showed significant activity for iron-binding, indicating their potential as antioxidant agents. This suggests a multifaceted application in pharmaceutical development, particularly in treating oxidative stress-related conditions (Kol, Yüksek, Özdemir, Manap, Buluttekin, Alkan, 2020).